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Compound of Interest

Compound Name: o6-Benzylguanine

Cat. No.: B1673846 Get Quote

Essential Safety and Handling of O6-Benzylguanine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for O6-Benzylguanine, a

synthetic guanine derivative used as an antineoplastic agent and a tool in DNA repair research.

[1][2] Adherence to these procedures is vital for ensuring laboratory safety and experimental

integrity.

Hazard Identification and Personal Protective Equipment
(PPE)
O6-Benzylguanine is classified as a hazardous substance.[3] It can cause skin, eye, and

respiratory irritation and is harmful if swallowed. There is also limited evidence of potential

mutagenic effects.[3] As a combustible solid, it can form explosive dust mixtures in the air.[3]

Recommended Personal Protective Equipment:
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Protection Type Specification Source

Respiratory
NIOSH-approved N95 (or

equivalent) dust mask.

Use in a well-ventilated area,

preferably with local exhaust

ventilation.

[3]

Hand
Chemical-resistant gloves

(e.g., nitrile).
[3]

Inspect gloves for degradation

before and during use.
[3]

Eye
Safety glasses with side

shields or chemical goggles.
[3]

Body
Laboratory coat, overalls, or a

PVC apron.
[3]

Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure risk and maintain the chemical's

integrity.

Operational Plan:

Preparation: Before handling, ensure all required PPE is correctly donned. Work should be

conducted in a designated area, such as a chemical fume hood, especially when handling

the powdered form.[3]

Handling:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[3]

Wash hands thoroughly with soap and water after handling.[4]

Do not eat, drink, or smoke in the handling area.
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Prevent dust generation and accumulation.[3]

Keep away from ignition sources as dust clouds can be explosive.[3]

Storage:

Store in a tightly sealed, appropriate container such as polyethylene or polypropylene.[3]

Keep in a cool, dry, and well-ventilated area.

Consult the product-specific information for precise storage temperatures, which may be

ambient room temperature or -20°C.[4]

Emergency Procedures
Immediate and appropriate responses to spills, fires, or exposure are essential.
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Emergency Situation Procedural Steps Source

Spill

1. Evacuate and alert

personnel in the area.[3]2.

Wear full PPE, including

respiratory protection.[3]3.

Clean up spills immediately,

avoiding dust generation.[3]4.

Collect waste in a sealed

container for proper disposal.

Fire

1. Use dry chemical powder or

foam as extinguishing agents.

[3]2. Emergency responders

should wear breathing

apparatus and protective

gloves.[3]

Skin Contact

1. Immediately remove all

contaminated clothing.[3]2.

Flush the affected skin and

hair with running water and

soap.[3]

Eye Contact

1. Immediately flush eyes with

plenty of water for at least 15

minutes.2. Remove contact

lenses, if present and easy to

do.

Inhalation

1. Move the individual to fresh

air.[3]2. Keep the person warm

and at rest.[3]

Ingestion

1. Have the person drink two

glasses of water at most.2.

Seek immediate medical

attention.
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Disposal Plan
All waste containing O6-Benzylguanine must be treated as hazardous.

Waste Collection: Collect all contaminated materials (e.g., gloves, wipes, and the chemical

itself) in a clearly labeled, sealed container.

Disposal: Dispose of the waste through an approved hazardous waste disposal facility,

adhering to all local, state, and federal regulations.[5] Do not dispose of it down the drain or

in regular trash.

Quantitative Data Summary
The following tables provide key quantitative data for O6-Benzylguanine.

Physical and Chemical Properties:

Property Value Source

Molecular Weight 241.25 g/mol [2][6]

Appearance
White Powder / Crystalline

Solid
[2][4]

Density 1.432 g/mL [1]

Solubility Data:

Solvent Solubility Source

DMSO ~30 mg/mL - 90 mg/mL [4][6][7]

Ethanol ~5 mg/mL [4][7]

Methanol 20 mg/mL

Dimethylformamide (DMF) ~30 mg/mL [4][7]

1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL [4][7]
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Toxicological and Dosing Information:

Parameter Value Source

Intraperitoneal TDLO (Mouse) 35 mg/kg

Effective Clinical Dose (IV) 100-120 mg/m² [8][9]

Experimental Protocols and Visualizations
Mechanism of Action: Inhibition of AGT
O6-Benzylguanine acts as a suicide inhibitor of the DNA repair enzyme O6-alkylguanine-DNA

alkyltransferase (AGT).[1][6] It transfers its benzyl group to a cysteine residue in the AGT active

site, irreversibly inactivating the enzyme.[6][10] This prevents the repair of alkylated guanine

bases in DNA, thereby enhancing the efficacy of DNA alkylating chemotherapeutic agents and

inducing apoptosis in tumor cells.[2][6][11]

Mechanism of O6-Benzylguanine Action
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Caption: Mechanism of O6-Benzylguanine (O6-BG) inhibiting the AGT DNA repair enzyme.

Workflow for Safe Handling and Preparation of O6-
Benzylguanine Stock Solution
This workflow outlines the procedural steps for safely handling the compound and preparing a

stock solution.
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Safe Handling and Solution Preparation Workflow

Start

1. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat, N95 Mask)

2. Prepare Ventilated Work Area
(Chemical Fume Hood)

3. Weigh O6-Benzylguanine Powder

4. Dissolve in Appropriate Solvent
(e.g., DMSO)

5. Store Stock Solution Appropriately
(e.g., -20°C)

6. Clean Work Area and Equipment

7. Dispose of Waste Properly

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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